Cas no 2172509-71-4 (tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate)

• Product Name: tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate
• CAS No: 2172509-71-4
• MF: C₁₄H₂₇NO₂S
• MW: 273.434683084488
• CID: 6227764
• PubChem ID: 165518540
• Update Time: 2025-06-08

tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate
• EN300-1288921
• 2172509-71-4

• Inchi： 1S/C14H27NO2S/c1-11(18)10-12-8-6-5-7-9-15(12)13(16)17-14(2,3)4/h11-12,18H,5-10H2,1-4H3
• InChI Key： HDRGLLNHTTUJBG-UHFFFAOYSA-N
• SMILES： SC(C)CC1CCCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.17625028g/mol
• Monoisotopic Mass: 273.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate

Introduction to Tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate (CAS No. 2172509-71-4)

Tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate, a compound with the chemical identifier CAS No. 2172509-71-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the azepane class, which is known for its structural versatility and potential applications in drug development. The presence of both a tert-butyl group and a 2-sulfanylpropyl side chain imparts unique chemical properties that make it a promising candidate for further investigation.

The molecular structure of tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate consists of a seven-membered azepane ring substituted with a tert-butyl moiety at the 1-position and a 2-sulfanylpropyl group at the 2-position. This configuration contributes to its distinct pharmacokinetic and pharmacodynamic characteristics, making it an intriguing subject for medicinal chemists. The azepane core is particularly noteworthy, as it is often found in bioactive molecules due to its ability to mimic the piperidine scaffold, which is prevalent in many drugs.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacological intermediates. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the sulfanylpropyl chain introduces polarity and potential interactions with biological targets. These features make tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate a valuable building block for the synthesis of novel therapeutic agents.

Current research in this area has highlighted the compound's potential in modulating various biological pathways. For instance, studies have suggested that azepane derivatives may exhibit properties relevant to central nervous system (CNS) disorders, including antipsychotic and anxiolytic effects. The specific substitution pattern in tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate may contribute to its ability to interact with neurotransmitter systems, offering a new perspective on treating neurological conditions.

The synthesis of tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate involves multi-step organic transformations, including ring closure reactions and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for preclinical and clinical studies. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for broader research applications.

One of the most compelling aspects of tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate is its potential as a scaffold for drug discovery. By modifying its structure, researchers can explore new analogs with enhanced efficacy and reduced side effects. The flexibility of the azepane ring allows for diverse chemical modifications, making it an ideal platform for generating libraries of compounds for high-throughput screening.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may have applications in treating inflammatory diseases and cancer. The sulfanylpropyl group has been shown to exhibit anti-inflammatory properties by modulating cytokine production, while the tert-butyl group may enhance binding affinity to target proteins. These findings open up new avenues for therapeutic intervention.

In conclusion, tert-butyl 2-(2-sulfanylpropyl)azepane-1-carboxylate (CAS No. 2172509-71-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of novel therapeutic agents.